Cas no 167415-22-7 (4-chloro-2-nitro-5-(trifluoromethyl)aniline)

• Product Name: 4-chloro-2-nitro-5-(trifluoromethyl)aniline
• CAS No: 167415-22-7
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• MDL: MFCD03094264
• CID: 135132
• Update Time: 2025-04-19

4-chloro-2-nitro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-2-nitro-5-(trifluoromethyl)-
• 5-Amino-2-chloro-4-nitrobenzotrifluoride
• 4-Chloro-2-nitro-5-(trifluoromethyl)aniline
• 2-Nitro-4-chloro-5-(trifluoromethyl)aniline
• 3-amino-6-chloro-4-nitrobenzotrifluoride
• AC1MC7MH
• chloronitrotrifluoromethylaniline
• PubChem2821
• SBB064780
• SureCN463026
• 4-chloro-5-(trifluoroMethyl)-2-nitrobenzenaMine
• 4-Chloro-2-nitro-5-(trifluoromethyl)aniline, 2-Amino-5-chloro-4-(trifluoromethyl)nitrobenzene
• HLEWKRQSGSZHGO-UHFFFAOYSA-N
• CL8441
• PC5163
• RP13757
• SY012282
• AX8102138
• 4-chloro-2-nitro-5-(trifluoromethyl)aniline

• MDL： MFCD03094264
• Inchi： 1S/C7H4ClF3N2O2/c8-4-2-6(13(14)15)5(12)1-3(4)7(9,10)11/h1-2H,12H2
• InChI Key： HLEWKRQSGSZHGO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(F)(F)F)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.614
• Melting Point: 123-125°
• Boiling Point: 322.6℃ at 760 mmHg
• Flash Point: 148.9℃

4-chloro-2-nitro-5-(trifluoromethyl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides